3-fluoro-4-(propan-2-yl)benzoic acid
Overview
Description
3-Fluoro-4-(propan-2-yl)benzoic acid is a research chemical with the CAS number 1341723-26-9 . It has a molecular weight of 182.2 g/mol . This compound is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 3-fluoro-4-(propan-2-yl)benzoic acid can be represented by the SMILES notation:CC(C)C1=C(C=C(C=C1)C(=O)O)F . This notation represents the structure of the molecule in a linear format, where each character or set of characters represents an atom or a bond.
Scientific Research Applications
Chemical Properties
“3-fluoro-4-(propan-2-yl)benzoic acid” is a chemical compound with the CAS Number: 1341723-26-9 . It is stored at room temperature and comes in a physical form of powder .
Hydrolysis Susceptibility
Phenylboronic pinacol esters, which can be derived from benzoic acids like “3-fluoro-4-(propan-2-yl)benzoic acid”, are susceptible to hydrolysis . The kinetics of this hydrolysis is dependent on the substituents in the aromatic ring . The rate of the reaction is considerably accelerated at physiological pH , which is an important consideration for pharmacological purposes .
Drug Design
Boronic acids and their esters, which can be derived from “3-fluoro-4-(propan-2-yl)benzoic acid”, are highly considered compounds for the design of new drugs and drug delivery devices . They are particularly suitable for neutron capture therapy .
Anti-bacterial Applications
Compounds derived from benzoic acids, like “3-fluoro-4-(propan-2-yl)benzoic acid”, have shown anti-bacterial properties . This makes them potential candidates for the development of new antibacterial drugs .
Anti-inflammatory Applications
Benzoic acid derivatives have also shown anti-inflammatory properties . This suggests that “3-fluoro-4-(propan-2-yl)benzoic acid” could potentially be used in the treatment of inflammatory conditions .
Anti-tumor Applications
Benzoic acid derivatives have demonstrated anti-tumor activities . This indicates that “3-fluoro-4-(propan-2-yl)benzoic acid” could potentially be used in cancer treatment .
Antimicrobial Studies
A new series of naphthyl-substituted pyrazole-derived hydrazones, which can be synthesized from benzoic acids like “3-fluoro-4-(propan-2-yl)benzoic acid”, have shown potent growth inhibitory effects on several strains of drug-resistant bacteria .
Safety and Hazards
Mechanism of Action
Mode of Action
Similar compounds have been shown to disrupt bacterial cell membranes . This suggests that 3-fluoro-4-(propan-2-yl)benzoic acid may interact with its targets in a similar manner, leading to changes in cell function.
Result of Action
Similar compounds have been shown to be bactericidal for certain strains of bacteria and bacteriostatic for others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-4-(propan-2-yl)benzoic acid involves the introduction of a fluoro group onto a benzene ring, followed by the addition of a propan-2-yl group to the carboxylic acid functional group.", "Starting Materials": [ "Benzene", "3-bromo-4-(propan-2-yl)benzoic acid", "Potassium fluoride", "Copper(I) iodide", "Diisopropylamine", "Dimethylformamide", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Water" ], "Reaction": [ "Benzene is reacted with potassium fluoride and copper(I) iodide in dimethylformamide to introduce a fluoro group onto the benzene ring, forming 3-fluorobenzene.", "3-Fluorobenzene is then reacted with 3-bromo-4-(propan-2-yl)benzoic acid in the presence of diisopropylamine and dimethylformamide to add the propan-2-yl group to the carboxylic acid functional group, forming 3-fluoro-4-(propan-2-yl)benzoic acid.", "The product is then purified by extraction with ethyl acetate and washing with water, followed by acidification with hydrochloric acid and extraction with ethyl acetate to remove impurities." ] } | |
CAS RN |
1341723-26-9 |
Product Name |
3-fluoro-4-(propan-2-yl)benzoic acid |
Molecular Formula |
C10H11FO2 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
